Cas no 116529-49-8 (2,4-diiodo-6-nitroaniline)

• Product Name: 2,4-diiodo-6-nitroaniline
• CAS No: 116529-49-8
• MF: C₆H₄I₂N₂O₂
• MW: 389.917105674744
• MDL: MFCD03931845
• CID: 3049207
• PubChem ID: 4086158
• Update Time: 2025-08-03

2,4-diiodo-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-diiodo-6-nitroaniline
• SY179861
• D80898
• BS-14494
• 116529-49-8
• AKOS024406385
• CS-0161530
• EN300-54335
• SCHEMBL11749582
• MFCD03931845

• MDL： MFCD03931845
• Inchi： 1S/C6H4I2N2O2/c7-3-1-4(8)6(9)5(2-3)10(11)12/h1-2H,9H2
• InChI Key： MVWFXGGTHGLHSU-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1N)[N+](=O)[O-])I

Computed Properties

• Exact Mass: 389.83622g/mol
• Monoisotopic Mass: 389.83622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes